![molecular formula C11H21NO3 B6153317 tert-butyl N-[(oxiran-2-yl)methyl]-N-(propan-2-yl)carbamate CAS No. 2219408-21-4](/img/no-structure.png)
tert-butyl N-[(oxiran-2-yl)methyl]-N-(propan-2-yl)carbamate
Description
“tert-butyl N-[(oxiran-2-yl)methyl]-N-(propan-2-yl)carbamate” is a chemical compound with the molecular formula C8H15NO3 . It has an average mass of 173.210 Da and a monoisotopic mass of 173.105194 Da . It is also known by other names such as “tert-Butyl (oxiran-2-ylmethyl)carbamate”, “tert-Butyl N- (2-oxiranylmethyl)carbamate”, and "tert-butyl N- [ (oxiran-2-yl)methyl]carbamate" .
Molecular Structure Analysis
The molecular structure of “tert-butyl N-[(oxiran-2-yl)methyl]-N-(propan-2-yl)carbamate” consists of a carbamate group (OC(=O)N) attached to a tert-butyl group (C(CH3)3) and an oxirane group (C2H4O) .Physical And Chemical Properties Analysis
“tert-butyl N-[(oxiran-2-yl)methyl]-N-(propan-2-yl)carbamate” is a liquid at room temperature . It has a refractive index of 1.4500 and a density of 1.041 g/mL at 25 °C .Safety and Hazards
This compound is associated with several hazard statements including H302, H315, H319, H335, H373, and H412 . These indicate that it may be harmful if swallowed, causes skin and eye irritation, may cause respiratory irritation, may cause damage to organs through prolonged or repeated exposure, and is harmful to aquatic life with long-lasting effects . Precautionary measures should be taken when handling this compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(oxiran-2-yl)methyl]-N-(propan-2-yl)carbamate involves the reaction of tert-butyl N-(propan-2-yl)carbamate with epichlorohydrin in the presence of a base to form tert-butyl N-[(chloromethyl)oxiran-2-yl]-N-(propan-2-yl)carbamate, which is then reacted with sodium azide in the presence of a copper catalyst to form tert-butyl N-[(azidomethyl)oxiran-2-yl]-N-(propan-2-yl)carbamate. Finally, the azide group is reduced using hydrogen gas in the presence of a palladium catalyst to form the desired product.", "Starting Materials": [ "tert-butyl N-(propan-2-yl)carbamate", "epichlorohydrin", "sodium azide", "copper catalyst", "hydrogen gas", "palladium catalyst" ], "Reaction": [ "Step 1: tert-butyl N-(propan-2-yl)carbamate is reacted with epichlorohydrin in the presence of a base to form tert-butyl N-[(chloromethyl)oxiran-2-yl]-N-(propan-2-yl)carbamate.", "Step 2: tert-butyl N-[(chloromethyl)oxiran-2-yl]-N-(propan-2-yl)carbamate is reacted with sodium azide in the presence of a copper catalyst to form tert-butyl N-[(azidomethyl)oxiran-2-yl]-N-(propan-2-yl)carbamate.", "Step 3: tert-butyl N-[(azidomethyl)oxiran-2-yl]-N-(propan-2-yl)carbamate is reduced using hydrogen gas in the presence of a palladium catalyst to form tert-butyl N-[(oxiran-2-yl)methyl]-N-(propan-2-yl)carbamate." ] } | |
CAS RN |
2219408-21-4 |
Product Name |
tert-butyl N-[(oxiran-2-yl)methyl]-N-(propan-2-yl)carbamate |
Molecular Formula |
C11H21NO3 |
Molecular Weight |
215.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
